Cas no 1211513-13-1 (1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-one)

• Product Name: 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-one
• CAS No: 1211513-13-1
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 4577971
• PubChem ID: 22887418
• Update Time: 2025-08-05

1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-one
• Ethanone, 1-(4,5,6,7-tetrahydro-2-benzothiazolyl)-

• Inchi： 1S/C9H11NOS/c1-6(11)9-10-7-4-2-3-5-8(7)12-9/h2-5H2,1H3
• InChI Key： LGDFWZGIPTYALJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NC2CCCCC=2S1)C

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-one

Recent Advances in the Study of 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-one (CAS: 1211513-13-1)

The compound 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-one (CAS: 1211513-13-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-one as a key intermediate in the synthesis of novel heterocyclic compounds. Its benzothiazole core structure is known to exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers have explored its utility in the development of targeted therapies, particularly in the context of neurodegenerative diseases and oncology.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a selective inhibitor of certain kinase enzymes involved in cancer cell proliferation. The research team utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanisms and inhibitory effects of 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-one on specific oncogenic pathways. Their findings suggest that this compound could serve as a promising scaffold for the development of next-generation kinase inhibitors.

In addition to its potential in oncology, recent investigations have explored the neuroprotective properties of this compound. A 2024 study in ACS Chemical Neuroscience reported that derivatives of 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-one exhibited significant antioxidant activity and the ability to cross the blood-brain barrier, making them attractive candidates for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

The synthetic accessibility of 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-one has also been a focus of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development (2023), which improved the overall yield and purity of the compound while reducing environmental impact through greener chemistry approaches. This advancement is particularly significant for potential industrial-scale production and further pharmacological evaluation.

Looking forward, researchers are investigating the structure-activity relationships of various derivatives of 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-one to optimize its pharmacological profile. Computational chemistry approaches, combined with high-throughput screening methods, are being employed to identify the most promising candidates for preclinical development. The compound's unique chemical structure continues to inspire new avenues of research in medicinal chemistry and drug discovery.